Cas no 2138513-65-0 (1-chloro-3,5-dimethylcyclohexane-1-carboxylic acid)

1-Chloro-3,5-dimethylcyclohexane-1-carboxylic acid is a halogenated cyclohexane derivative featuring both chloro and carboxylic acid functional groups. Its sterically hindered structure, with methyl groups at the 3- and 5-positions, influences reactivity and selectivity in synthetic applications. The presence of the electron-withdrawing chlorine atom adjacent to the carboxyl group enhances its utility in nucleophilic substitution and elimination reactions. This compound is particularly valuable in pharmaceutical and agrochemical intermediates, where its rigid cyclohexane backbone contributes to controlled stereochemistry. Its stability under mild conditions makes it suitable for further derivatization, offering versatility in fine chemical synthesis. The product is typically supplied with high purity to ensure consistent performance in research and industrial processes.
1-chloro-3,5-dimethylcyclohexane-1-carboxylic acid structure
2138513-65-0 structure
Product Name:1-chloro-3,5-dimethylcyclohexane-1-carboxylic acid
CAS No:2138513-65-0
MF:C9H15ClO2
MW:190.667202234268
CID:6154776
PubChem ID:165956961
Update Time:2025-10-28

1-chloro-3,5-dimethylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-chloro-3,5-dimethylcyclohexane-1-carboxylic acid
    • EN300-1122609
    • 2138513-65-0
    • Inchi: 1S/C9H15ClO2/c1-6-3-7(2)5-9(10,4-6)8(11)12/h6-7H,3-5H2,1-2H3,(H,11,12)
    • InChI Key: OSFXCPJURZIJEJ-UHFFFAOYSA-N
    • SMILES: ClC1(C(=O)O)CC(C)CC(C)C1

Computed Properties

  • Exact Mass: 190.0760574g/mol
  • Monoisotopic Mass: 190.0760574g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 37.3Ų

1-chloro-3,5-dimethylcyclohexane-1-carboxylic acid Pricemore >>

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Additional information on 1-chloro-3,5-dimethylcyclohexane-1-carboxylic acid

Recent Advances in the Study of 1-Chloro-3,5-dimethylcyclohexane-1-carboxylic Acid (CAS: 2138513-65-0)

1-Chloro-3,5-dimethylcyclohexane-1-carboxylic acid (CAS: 2138513-65-0) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclohexane backbone with chloro and carboxylic acid functional groups, has shown potential in various applications, including drug synthesis and material science. Recent studies have focused on its synthesis, reactivity, and potential biological activities, making it a subject of interest for researchers aiming to develop novel therapeutic agents.

The synthesis of 1-chloro-3,5-dimethylcyclohexane-1-carboxylic acid has been optimized in recent years, with advancements in catalytic methods and green chemistry approaches. A 2023 study published in the Journal of Organic Chemistry demonstrated an efficient, high-yield synthesis route using palladium-catalyzed carboxylation, which significantly reduced the environmental impact compared to traditional methods. This innovation is particularly relevant for industrial-scale production, where sustainability and cost-effectiveness are critical factors.

In terms of biological activity, preliminary research suggests that 1-chloro-3,5-dimethylcyclohexane-1-carboxylic acid may exhibit antimicrobial properties. A recent in vitro study conducted by researchers at the University of Cambridge revealed that the compound displayed moderate inhibitory effects against Gram-positive bacteria, including Staphylococcus aureus. While the exact mechanism of action remains under investigation, the findings highlight its potential as a scaffold for developing new antibiotics, especially in the face of rising antimicrobial resistance.

Furthermore, the compound's structural features have made it a candidate for use in drug design. Its cyclohexane ring provides rigidity, while the chloro and carboxylic acid groups offer sites for further chemical modifications. A 2024 study in Bioorganic & Medicinal Chemistry Letters explored its derivatives as potential inhibitors of inflammatory enzymes, such as COX-2. The results indicated that certain derivatives exhibited promising selectivity and potency, paving the way for future preclinical studies.

Despite these advancements, challenges remain in the widespread application of 1-chloro-3,5-dimethylcyclohexane-1-carboxylic acid. Issues such as solubility, stability under physiological conditions, and potential toxicity need to be addressed. Ongoing research is focusing on structural optimization and formulation strategies to overcome these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 1-chloro-3,5-dimethylcyclohexane-1-carboxylic acid (CAS: 2138513-65-0) represents a promising compound with diverse applications in chemical biology and drug development. Recent studies have shed light on its synthesis, biological activity, and potential therapeutic uses, but further research is needed to fully realize its potential. As the field advances, this compound may play a pivotal role in addressing unmet medical needs and contributing to the development of next-generation pharmaceuticals.

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